Cas no 1261889-51-3 (2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261889-51-3
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD18312713
• CID: 2622004
• PubChem ID: 53218440
• Update Time: 2025-10-13

2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%
• DTXSID90683381
• 2-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• 1261889-51-3
• MFCD18312713
• 3'-(Cyclopropylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid
• 2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18312713
• Inchi： 1S/C17H15NO3/c19-16(18-13-8-9-13)12-5-3-4-11(10-12)14-6-1-2-7-15(14)17(20)21/h1-7,10,13H,8-9H2,(H,18,19)(H,20,21)
• InChI Key： GNYXUSUCPZGNED-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=CC=CC=2C(=O)O)C=1)NC1CC1

Computed Properties

• Exact Mass: 281.10519334Da
• Monoisotopic Mass: 281.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid

2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic Acid: A Comprehensive Overview

The compound 2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, with the CAS number 1261889-51-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a cyclopropylamino group attached to a phenyl ring. The integration of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. Researchers have explored its ability to modulate enzyme activity and interact with cellular receptors, demonstrating promising results in preclinical models. The cyclopropylamino group, in particular, has been shown to enhance bioavailability and improve the pharmacokinetic profile of the compound, making it a strong candidate for further investigation in clinical trials.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as in the development of advanced polymers and semiconductors. Recent advancements in synthetic methodologies have enabled the large-scale production of 2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid, facilitating its integration into cutting-edge materials that offer enhanced performance and durability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclopropylamino group, followed by coupling reactions to attach it to the phenyl ring, and finally, the introduction of the benzoic acid moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets rigorous quality standards.

From an environmental perspective, there is growing interest in understanding the ecological impact of 2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that under controlled conditions, the compound exhibits low toxicity and can be effectively degraded by microbial communities, which is promising for its sustainable use in various industries.

In conclusion, 2-[3-(Cyclopropylaminocarbonyl)phenyl]benzoic acid represents a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future scientific breakthroughs. As research continues to unfold, this compound is expected to contribute significantly to both medical advancements and technological innovations.